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Introduction
Şalgam, a traditional Turkish fermented beverage, is produced through the lactic acid

fermentation of black carrot, turnip, bulgur flour, rock salt, and water.[1][2] The fermentation

process is traditionally spontaneous, relying on the natural microflora of the raw materials.[3]

This can lead to variability in product quality and safety.[4] The use of defined starter cultures

offers a method to control the fermentation process, ensuring consistent product

characteristics, improving safety, and potentially enhancing the probiotic and functional

properties of the beverage.[5][6] These notes provide detailed protocols for the application of

starter cultures in controlled şalgam fermentation, based on published research.

Microbial Ecology of Şalgam Fermentation
The fermentation of şalgam is a complex process involving a succession of various lactic acid

bacteria (LAB) and yeasts. The dominant LAB species typically include Lactiplantibacillus
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plantarum, Lacticaseibacillus paracasei, Lacticaseibacillus casei, and Levilactobacillus brevis.

[3][7] Yeasts such as Saccharomyces cerevisiae, Pichia kudriavzevii, and Galactomyces

candidum are also frequently present and contribute to the sensory profile of the final product.

[8][9]

Selection of Potential Starter Cultures
The selection of appropriate starter cultures is critical for achieving desired product attributes.

Autochthonous strains isolated from high-quality, traditionally produced şalgam are often

preferred as they are well-adapted to the fermentation conditions.[4][10] Key criteria for starter

culture selection include:

Acidification rate: Rapid production of lactic acid to lower the pH and inhibit spoilage and

pathogenic microorganisms.[5]

Flavor and aroma production: Contribution to the typical sensory profile of şalgam.

Probiotic potential: Strains with documented health benefits.

Technological properties: Salt tolerance and growth at relevant fermentation temperatures.

[10]

Several studies have identified promising starter culture candidates. Tangüler and Erten (2013)

found that Lb. plantarum, Lb. fermentum, and Lb. paracasei subsp. paracasei 2 showed

potential as starter cultures for şalgam production.[10] Another study highlighted the

technological significance of Pichia kudriavzevii strains as potential yeast starters.[8]

Experimental Protocols
Protocol 1: Traditional Şalgam Fermentation (Control)
This protocol outlines the traditional two-stage fermentation process, which serves as a

baseline for comparison with starter culture-controlled fermentations.[11]

Materials:

Black carrots
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Turnips

Bulgur flour

Rock salt

Sourdough (from previous fermentation or baker's yeast)[12][13]

Potable water

Fermentation vessels

Procedure:

First Fermentation (Sourdough Fermentation):

1. Prepare a dough by mixing bulgur flour (3%), rock salt (0.2%), sourdough (0.2%), and a

sufficient amount of water.[11]

2. Allow the dough to ferment at room temperature (approximately 25°C) for 3-5 days. This

step enriches the lactic acid bacteria.[3][14]

3. After fermentation, extract the liquid from the dough. This liquid will be used in the second

fermentation.

Second Fermentation (Main Fermentation):

1. Wash and slice the black carrots (10-20%) and turnips (1-2%).[3]

2. In a clean fermentation vessel, combine the sliced carrots and turnips with the liquid

extract from the first fermentation.

3. Add rock salt (1-2%) and top up with water.[3]

4. Allow the main fermentation to proceed for 3-10 days at a temperature between 10-35°C.

[3]
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Protocol 2: Controlled Şalgam Fermentation with Starter
Cultures
This protocol describes the direct fermentation method using selected starter cultures, which

offers better control and a shorter fermentation time.[13][15]

Materials:

Black carrots

Turnips

Bulgur flour

Rock salt

Selected starter cultures (e.g., Lactiplantibacillus plantarum, Lacticaseibacillus paracasei)

Potable water

Fermentation vessels

Procedure:

Preparation of Raw Materials:

1. Wash and slice the black carrots (e.g., 150 g/L) and turnips (e.g., 10 g/L).[13]

Inoculation and Fermentation:

1. In a fermentation vessel, combine the sliced black carrots, turnips, bulgur flour (e.g., 30

g/L), and rock salt (e.g., 12 g/L).[12][13]

2. Add potable water to the desired volume.

3. Inoculate the mixture with the selected starter cultures at a concentration of approximately

5% (v/v) or as recommended by the supplier.[13]
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4. Ferment at a controlled temperature (e.g., 25°C) for 6-8 days.[12][15]

Monitoring the Fermentation:

1. Periodically measure the pH, total acidity, and microbial counts (LAB and yeast) to monitor

the progress of the fermentation.

Data Presentation
The following tables summarize quantitative data from studies on şalgam fermentation,

providing a basis for comparison between traditional and controlled methods.

Table 1: Microbial Counts during Şalgam Fermentation

Fermentation Stage
Lactic Acid
Bacteria (log
cfu/mL)

Yeast (log cfu/mL) Reference

Beginning of

Fermentation

Traditional (25°C) 10.06 7.15 - 7.80 [3]

Traditional (35°C) 10.06 6.65 [3]

With Lb. plantarum

starter

9.40 - 9.16 (during

fermentation)
- [10]

End of Fermentation

Traditional (25°C) 11.78 6.76 - 7.66 [3]

Traditional (35°C) 11.14 7.17 [3]

With various LAB

starters
7.43 - 7.74 6.96 - 7.50 [3]

Table 2: Physicochemical Parameters of Şalgam at the End of Fermentation
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Parameter Traditional Method
Direct Method with
Starters

Reference

pH 3.28 - 3.48 3.42 - 3.55 [3]

Total Acidity (g/L as

lactic acid)
6.54 - 7.25 6.33 - 9.22 [3]

Lactic Acid (mg/L) 2.66 - 4.74 - [3]

Acetic Acid (mg/L) 0.345 - 1.19 - [3]

Ethanol (g/L) 0.79 - 5.03 - [3]

Visualization of Workflows
Traditional Two-Stage Fermentation Workflow

First Fermentation (Sourdough)

Second Fermentation (Main)

Mix Bulgur Flour, Salt, Sourdough, Water Ferment Dough (3-5 days, 25°C) Extract Liquid

Combine Liquid Extract, Vegetables, Salt, Water

Inoculum

Prepare Black Carrots & Turnips Ferment (3-10 days, 10-35°C) Final Şalgam Product

Click to download full resolution via product page

Caption: Workflow of the traditional two-stage şalgam fermentation process.

Controlled Direct Fermentation Workflow
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Prepare Raw Materials
(Black Carrots, Turnips, Bulgur Flour, Salt)

Combine all ingredients with water in fermentation vessel

Inoculate with selected starter cultures
(e.g., Lb. plantarum)

Controlled Fermentation
(e.g., 6-8 days, 25°C)

Monitor pH, Acidity, Microbial Counts Final Şalgam Product

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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